Cas no 83821-54-9 (9-methylbenzo[b]naphtho[2,1-d]thiophene)

• Product Name: 9-methylbenzo[b]naphtho[2,1-d]thiophene
• CAS No: 83821-54-9
• MF: C₁₇H₁₂S
• MW: 248.342183113098
• CID: 1812835
• PubChem ID: 150065
• Update Time: 2025-04-21

9-methylbenzo[b]naphtho[2,1-d]thiophene Chemical and Physical Properties

Names and Identifiers

• 9-methylbenzo[b]naphtho[2,1-d]thiophene
• Benzo(b)naphtho(2,1-d)thiophene, 9-methyl-
• 9-methylnaphtho[1,2-b][1]benzothiole
• Benzo[b]naphtho[2,1]thiophene, 9-methyl
• SCHEMBL18810710
• LDINWEXICKPYDY-UHFFFAOYSA-N
• 83821-54-9
• 9-methylbenzo[b]naphtho[2,1-d]thiopene
• DTXSID50232713

• Inchi： 1S/C17H12S/c1-11-6-8-14-15-9-7-12-4-2-3-5-13(12)17(15)18-16(14)10-11/h2-10H,1H3
• InChI Key： LDINWEXICKPYDY-UHFFFAOYSA-N
• SMILES： S1C2C=C(C)C=CC=2C2C=CC3C=CC=CC=3C1=2

Computed Properties

• Exact Mass: 248.06597156g/mol
• Monoisotopic Mass: 248.06597156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 28.2Ų